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Compound of Interest

Compound Name: 4-Amino-3,5-difluorobenzonitrile

Cat. No.: B171853 Get Quote

Essential Safety and Handling Guide for 4-Amino-
3,5-difluorobenzonitrile
This guide provides crucial safety and logistical information for the handling and disposal of 4-
Amino-3,5-difluorobenzonitrile, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is essential for ensuring laboratory safety and

procedural accuracy.

Chemical Profile:

Name: 4-Amino-3,5-difluorobenzonitrile

CAS Number: 110301-23-0[1]

Molecular Formula: C₇H₄F₂N₂[1]

Molecular Weight: 154.12 g/mol [1]

Hazard Summary:

4-Amino-3,5-difluorobenzonitrile and similar compounds are classified as hazardous. They

are harmful if swallowed, in contact with skin, or if inhaled.[2][3][4][5] These substances can

cause significant irritation to the skin, eyes, and respiratory system.[2][3][4][5]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment.
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PPE Category Item Specification

Hand Protection Gloves

Nitrile gloves are

recommended for their

resistance to a broad range of

chemicals, including bases,

oils, and many solvents.[6][7]

[8] Ensure gloves are

inspected before each use and

changed immediately upon

contact with the chemical.

Body Protection Lab Coat/Coveralls

A lab coat or chemical-

resistant coveralls should be

worn to protect the skin.[7][8]

These should be buttoned and

fit properly to cover as much

skin as possible.

Eye & Face Protection Safety Goggles/Shield

Chemical splash goggles that

meet ANSI Z.87.1 or

equivalent standards are

required.[7] A face shield

should be worn over safety

glasses when there is a risk of

splashing.[6][9]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

working outside of a fume

hood or in a poorly ventilated

area.[2][3]

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes are

required to protect against

spills.[6][9]
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Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure a safety data sheet (SDS) for 4-Amino-3,5-difluorobenzonitrile is accessible.

Verify that an emergency eyewash station and safety shower are in close proximity and

operational.[2]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2][4]

Assemble all necessary equipment and reagents before handling the chemical.

2. Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Don safety goggles and a face shield if necessary.

Wear nitrile gloves, checking for any tears or punctures.

3. Handling the Chemical:

Avoid direct contact with the skin and eyes.[2]

Do not breathe in the dust or vapors.[2][4]

If transferring the solid, use a spatula or other appropriate tool to minimize dust generation.

Keep the container tightly closed when not in use.[2]

4. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2][4]

Decontaminate the work area.

Remove PPE in the correct order to avoid cross-contamination.
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First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[2][3]

If on skin: Remove contaminated clothing and wash the affected area with plenty of soap and

water.[2][3]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical advice.[2][3]

If swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2][3]

Disposal Plan
Proper disposal of 4-Amino-3,5-difluorobenzonitrile and its containers is critical to prevent

environmental contamination and ensure safety.

1. Waste Collection:

Collect all waste containing 4-Amino-3,5-difluorobenzonitrile in a designated, leak-proof,

and clearly labeled hazardous waste container.[10]

Do not mix with other waste streams unless compatible.

2. Container Management:

Keep the waste container tightly closed except when adding waste.[10]

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2][5]

[10]

3. Final Disposal:

Dispose of the chemical waste through an approved waste disposal plant or a licensed

chemical waste management company.[2][11]
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Do not dispose of this chemical down the drain or in the regular trash.[2][10]

Visual Workflow for Handling 4-Amino-3,5-
difluorobenzonitrile
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Caption: Workflow for the safe handling and disposal of 4-Amino-3,5-difluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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